Cas no 617-97-0 (3-methylbenzene-1-sulfonic acid)
3-methylbenzene-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylbenzenesulfonic acid hydrate
- 3-methylbenzenesulfonic acid
- Benzenesulfonic acid,3-methyl-
- M-TOLUENESULPHONIC ACID MONOHYDRATE
- m-Toluenesulfonic acid
- m-Methylbenzenesulfonic acid
- 3-methylbenzene-1-sulfonic acid
- NS00122473
- DTXSID50860555
- EN300-223515
- Q27236302
- meta-toluene sulfonic acid
- SCHEMBL136546
- NCIOpen2_001230
- CS-0240048
- 07F29K368Y
- Z1222423483
- M-TOLUENESULPHONIC ACID MONOHYDRATE, 97
- 5-Methylbenzenesulfonic acid
- Benzenesulfonic acid, 3-methyl-
- 617-97-0
- Toluene-3-sulfonic acid
- TOLUENE-M-SULFONIC ACID
- 3-methylbenzenesulfonicacid
- AKOS015940133
- AS-64317
- DS-015494
- UNII-07F29K368Y
- G69535
-
- MDL: MFCD00167130
- Inchi: 1S/C7H8O3S/c1-6-3-2-4-7(5-6)11(8,9)10/h2-5H,1H3,(H,8,9,10)
- InChI Key: JDQDSEVNMTYMOC-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C)C=1)(=O)(=O)O
Computed Properties
- Exact Mass: 190.03
- Monoisotopic Mass: 172.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 62.8A^2
Experimental Properties
- Density: 1.340
- Melting Point: 155-156 ºC
- Refractive Index: 1.562
- PSA: 85.87
3-methylbenzene-1-sulfonic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P280-P305+P351+P338-P310
- Storage Condition:Sealed in dry,2-8°C
- Risk Phrases:R34
- Safety Term:S26;S36/37/39;S45
3-methylbenzene-1-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088239-5g |
3-Methylbenzenesulfonic acid |
617-97-0 | 95% | 5g |
$940.90 | 2023-09-01 | |
| Enamine | EN300-223515-1g |
3-methylbenzene-1-sulfonic acid |
617-97-0 | 95% | 1g |
$75.0 | 2023-09-15 | |
| Enamine | EN300-223515-5g |
3-methylbenzene-1-sulfonic acid |
617-97-0 | 95% | 5g |
$93.0 | 2023-09-15 | |
| Enamine | EN300-223515-10g |
3-methylbenzene-1-sulfonic acid |
617-97-0 | 95% | 10g |
$168.0 | 2023-09-15 | |
| Chemenu | CM133308-1g |
3-methylbenzenesulfonic acid |
617-97-0 | 95% | 1g |
$299 | 2023-01-09 | |
| Chemenu | CM133308-5g |
3-methylbenzenesulfonic acid |
617-97-0 | 95% | 5g |
$907 | 2023-01-09 | |
| eNovation Chemicals LLC | D766383-1g |
M-TOLUENESULPHONIC ACID MONOHYDRATE, 97 |
617-97-0 | 95% | 1g |
$290 | 2024-06-06 | |
| Enamine | EN300-223515-0.05g |
3-methylbenzene-1-sulfonic acid |
617-97-0 | 95% | 0.05g |
$19.0 | 2024-06-20 | |
| Enamine | EN300-223515-0.1g |
3-methylbenzene-1-sulfonic acid |
617-97-0 | 95% | 0.1g |
$26.0 | 2024-06-20 | |
| Enamine | EN300-223515-0.25g |
3-methylbenzene-1-sulfonic acid |
617-97-0 | 95% | 0.25g |
$37.0 | 2024-06-20 |
3-methylbenzene-1-sulfonic acid Production Method
Production Method 1
Production Method 2
3-methylbenzene-1-sulfonic acid Preparation Products
3-methylbenzene-1-sulfonic acid Suppliers
3-methylbenzene-1-sulfonic acid Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-methylbenzene-1-sulfonic acid
3-Methylbenzene-1-sulfonic Acid (CAS No. 617-97-0): Properties, Applications, and Industry Insights
3-Methylbenzene-1-sulfonic acid (CAS No. 617-97-0), also known as m-toluenesulfonic acid, is a versatile organic compound widely used in industrial and research applications. This aromatic sulfonic acid derivative is characterized by its strong acidity and solubility in water, making it a valuable intermediate in chemical synthesis. With the growing demand for specialty chemicals and green chemistry solutions, this compound has garnered significant attention for its role in catalysis, polymer production, and pharmaceutical manufacturing.
The compound’s molecular structure features a methyl group (-CH3) at the meta position relative to the sulfonic acid group (-SO3H), which enhances its stability and reactivity. Researchers and manufacturers often seek high-purity 3-methylbenzene-1-sulfonic acid for applications requiring precise chemical control. Recent trends in sustainable chemistry have also highlighted its potential as a biodegradable catalyst, aligning with global efforts to reduce environmental impact.
In the pharmaceutical industry, 617-97-0 serves as a key intermediate for synthesizing active pharmaceutical ingredients (APIs). Its compatibility with organic solvents and ability to act as a proton donor make it ideal for reactions like esterification and alkylation. Additionally, the compound’s role in ion-exchange resins and dye manufacturing underscores its versatility. As industries prioritize eco-friendly alternatives, the demand for 3-methylbenzene-1-sulfonic acid derivatives continues to rise.
From a technical perspective, the compound’s physical and chemical properties—such as its melting point (typically above 100°C) and hygroscopic nature—are critical for storage and handling. Suppliers often provide analytical-grade 3-methylbenzene-1-sulfonic acid with detailed safety data sheets (SDS) to ensure compliance with regulatory standards. Innovations in process optimization have further improved its production efficiency, reducing costs for end-users.
Beyond industrial uses, m-toluenesulfonic acid is explored in academic research for its potential in energy storage systems and advanced materials. For instance, its incorporation into polymeric membranes for fuel cells demonstrates its relevance in renewable energy technologies. As the scientific community focuses on carbon-neutral solutions, this compound’s multifunctionality positions it as a material of interest.
In summary, 3-methylbenzene-1-sulfonic acid (CAS 617-97-0) is a pivotal chemical with broad applicability across sectors. Its alignment with green chemistry principles and adaptability to emerging technologies ensures its continued relevance. For professionals seeking reliable sulfonic acid suppliers or technical data, understanding its properties and market trends is essential for informed decision-making.
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